Cas no 62094-66-0 (3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-)
62094-66-0 structure
Product Name:3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-
CAS No:62094-66-0
MF:C8H12ClNOS
MW:205.704979896545
CID:458407
PubChem ID:21854094
Update Time:2025-04-19
3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-
- 2-butyl-5-chloro-4-methyl-1,2-thiazol-3-one
- 62094-66-0
- 2-Butyl-5-chloro-4-methyl-1,2-thiazol-3(2H)-one
- DTXSID60618827
-
- Inchi: 1S/C8H12ClNOS/c1-3-4-5-10-8(11)6(2)7(9)12-10/h3-5H2,1-2H3
- InChI Key: AWLGTKYWTHYQSU-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(N(CCCC)S1)=O
Computed Properties
- Exact Mass: 205.03296
- Monoisotopic Mass: 205.0328129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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